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Compound of Interest

Compound Name: 5-ROX-SE

Cat. No.: B15597528

Introduction

5-Carboxy-X-rhodamine, succinimidyl ester (5-ROX, SE) is an amine-reactive fluorescent dye
widely utilized in biotechnology and drug development for labeling biomolecules.[1] As a
succinimidyl ester, it readily forms stable covalent amide bonds with primary amino groups
found on proteins, peptides, and amine-modified oligonucleotides.[2] This property makes it an
invaluable tool for creating fluorescently tagged probes used in applications such as automated
DNA sequencing, fluorescence resonance energy transfer (FRET), and immunoassays.[3][4]

Compared to other rhodamines, ROX dyes can be unstable, requiring careful handling and
storage to prevent degradation.[5][6] This document provides a detailed protocol for the
preparation, handling, and storage of a 5-ROX-SE stock solution to ensure optimal
performance in labeling experiments.

Quantitative Data Summary

The key properties of 5-ROX, SE are summarized in the table below for quick reference.
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Parameter Value

Full Chemical Name 5-Carboxy-X-rhodamine, N-succinimidyl ester
Molecular Weight ~631.68 g/mol [3]

Appearance Dark red solid[6]

Excitation Maximum (Aex) 575 - 578 nm[3][6]

Emission Maximum (Aem) 602 - 604 nm[3][6]

Anhydrous Dimethyl Sulfoxide (DMSO) or
Dimethylformamide (DMF)[3]

Recommended Solvents

Recommended Stock Conc. 1-10 mM[7]

Storage (Solid) -20°C, desiccated and protected from light.[3][8]

-20°C for up to 1 month; -80°C for up to 6
Storage (in Solvent) months. Protect from light and avoid repeated

freeze-thaw cycles.[9][10]

Experimental Protocols

Materials and Equipment Required
e 5-ROX, SE (lyophilized powder)

e Anhydrous Dimethyl Sulfoxide (DMSO) or high-quality, amine-free Dimethylformamide (DMF)
e Microcentrifuge tubes

o Pipettes and sterile pipette tips

» Vortex mixer

e -20°C and -80°C freezers for storage

Protocol: Preparation of a 10 mM 5-ROX-SE Stock
Solution
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This protocol describes the preparation of a 10 mM stock solution, a common concentration for
labeling reactions.

Calculation: To determine the volume of solvent needed, use the following formula based on
the mass of the 5-ROX-SE powder provided by the manufacturer.

e Volume (uL) = [Mass of 5-ROX-SE (mg) / 631.68 ( g/mol )] x 100,000

Example: For 1 mg of 5-ROX-SE: Volume (uL) = [1 mg / 631.68] x 100,000 = 158.3 pL of
anhydrous DMSO.

Step-by-Step Procedure:

Equilibration: Before opening, allow the vial of 5-ROX-SE powder to warm to room
temperature for approximately 15-20 minutes. This prevents moisture from condensing on
the powder, which can hydrolyze the reactive succinimidyl ester.

Solvent Addition: Briefly centrifuge the vial to ensure all the lyophilized powder is at the
bottom. Using a calibrated pipette, add the calculated volume of anhydrous DMSO (or DMF)
to the vial.

Dissolution: Cap the vial tightly and vortex thoroughly for 1-2 minutes until all the powder is
completely dissolved. The solution should be clear and dark red.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles which can degrade the dye,
aliquot the stock solution into smaller, single-use volumes in low-protein-binding
microcentrifuge tubes.[9]

Storage: Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-
term storage (up to 6 months).[9] Always protect the solution from light by wrapping the
tubes in aluminum foil or using amber-colored tubes.

Critical Handling Notes:

e Solvent Quality: Use only high-quality, anhydrous grade DMSO or DMF. Hygroscopic or
lower-grade solvents can contain water and amine impurities that will degrade the 5-ROX-
SE.[9]
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o Light Sensitivity: 5-ROX-SE is photolabile. All steps involving the dye should be performed

with minimal exposure to light.

 Stability in Solution: Aqueous solutions of 5-ROX-SE are not stable and should be prepared
immediately before use. The succinimidyl ester moiety is susceptible to hydrolysis, especially

at basic pH.

Visualized Workflows

The following diagrams illustrate the key processes for preparing the stock solution and its
subsequent use in a typical labeling reaction.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b15597528?utm_src=pdf-body
https://www.benchchem.com/product/b15597528?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15597528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Stock Solution Preparation Workflow
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Workflow for preparing 5-ROX-SE stock solution.
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General Amine Labeling Workflow

5-ROX-SE Stock
(in DMSO)

Reaction Buffer
(e.g., 0.1 M Sodium Bicarbonate, pH 8.3-9.0)

Biomolecule with Primary Amines
(e.g., Protein, Peptide)

Combine Reagents
& Incubate (1-2h, RT, Dark)

Purification
(e.g., Gel Filtration, Dialysis)

Fluorescently Labeled Biomolecule

Click to download full resolution via product page

General workflow for labeling biomolecules using a 5-ROX-SE stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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